Cas no 6344-60-1 (1-Hydroxy-9H-fluoren-9-one)

• Product Name: 1-Hydroxy-9H-fluoren-9-one
• CAS No: 6344-60-1
• MF: C₁₃H₈O₂
• MW: 196.20142364502
• CID: 518578
• Update Time: 2026-04-29

1-Hydroxy-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• ⁹H-Fluoren-9-one,1-hydroxy-
• 1-Hydroxy-9-fluorenone
• 1-Hydroxy-9-fluorenoneneat
• 1-HYDROXY-9H-FLUOREN-9-ONE
• 1-hydroxy-9-fluorene
• 1-hydroxyfluoprenone
• 1-Hydroxy-fluoren-9-one
• 1-hydroxyfluorenone
• 9H-Fluoren-9-one,1-hydroxy
• 1-Hydroxy-9H-fluoren-9-one

Computed Properties

• Exact Mass: 196.05200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow or orange solid
• Density: 1.1482 (rough estimate)
• Melting Point: 116-119 °C
• Boiling Point: 293.09°C (rough estimate)
• Refractive Index: 1.5954 (estimate)
• PSA: 37.30000
• LogP: 2.60360
• Solubility: Not determined

1-Hydroxy-9H-fluoren-9-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-Hydroxy-9H-fluoren-9-one

Recent Advances in the Study of 1-Hydroxy-9H-fluoren-9-one (CAS: 6344-60-1): A Comprehensive Research Brief

The compound 1-Hydroxy-9H-fluoren-9-one (CAS: 6344-60-1) has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The aim is to provide a concise yet comprehensive overview for professionals in the field.

Recent studies have highlighted the versatility of 1-Hydroxy-9H-fluoren-9-one as a key intermediate in organic synthesis. Its fluorenone backbone, functionalized with a hydroxyl group, makes it a valuable precursor for the development of novel pharmaceuticals and materials. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting potential applications in anti-inflammatory and anticancer therapies. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

In addition to its synthetic utility, 1-Hydroxy-9H-fluoren-9-one has shown promising biological activities. Research conducted at the University of Cambridge revealed its ability to modulate oxidative stress responses in cellular models, indicating potential neuroprotective effects. These findings were corroborated by in vitro assays that measured reactive oxygen species (ROS) levels and mitochondrial function. The compound's low cytotoxicity further enhances its appeal as a candidate for drug development.

Another area of interest is the compound's photophysical properties. A 2024 study in Advanced Materials explored its use in organic light-emitting diodes (OLEDs) due to its high fluorescence quantum yield and stability. The researchers synthesized derivatives of 1-Hydroxy-9H-fluoren-9-one to optimize its electronic properties, achieving significant improvements in device performance. This interdisciplinary approach underscores the compound's potential beyond traditional pharmaceutical applications.

Despite these advancements, challenges remain in the large-scale production and formulation of 1-Hydroxy-9H-fluoren-9-one. Recent patents filed by leading pharmaceutical companies highlight innovative methods for its synthesis, including green chemistry approaches that minimize environmental impact. These developments are critical for translating laboratory findings into commercially viable products.

In conclusion, 1-Hydroxy-9H-fluoren-9-one (CAS: 6344-60-1) represents a multifaceted compound with significant potential in both medicinal and materials science. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications. This brief serves as a timely update for researchers and industry professionals seeking to leverage its unique properties in their work.